N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylbenzamide

• Molecular Formula: C22H26ClN3O2
• Molecular Weight: 399.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-2-methylbenzamide
• InChI: InChI=1S/C22H26ClN3O2/c1-15(2)22(28)26-12-10-25(11-13-26)20-9-8-17(14-19(20)23)24-21(27)18-7-5-4-6-16(18)3/h4-9,14-15H,10-13H2,1-3H3,(H,24,27)
• InChI Key: JXXPSJNKALPJNZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)C(=O)C(C)C)Cl

Description

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylbenzamide is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound is also known as TAK-659, and it belongs to the class of kinase inhibitors. The purpose of

Mechanism of Action

The mechanism of action of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylbenzamide involves the inhibition of the activity of several kinases such as BTK, ITK, and JAK3. These kinases are involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. The inhibition of these kinases by this compound results in the suppression of the signaling pathways that are responsible for the growth and survival of cancer cells and the activation of immune cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. This compound has been found to inhibit the growth and survival of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to suppress the activation of immune cells such as T cells and B cells, which are involved in the pathogenesis of autoimmune disorders and inflammatory conditions.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylbenzamide in lab experiments include its high potency and selectivity towards the target kinases, its ability to inhibit multiple kinases simultaneously, and its potential therapeutic applications in various diseases. The limitations of using this compound in lab experiments include its poor solubility in aqueous media, its potential toxicity towards non-target cells, and the need for further studies to determine its pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for the study of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylbenzamide. These include the development of more efficient synthesis methods, the optimization of its pharmacokinetic and pharmacodynamic properties, the evaluation of its efficacy and safety in preclinical and clinical studies, and the exploration of its potential applications in combination therapy with other drugs. Additionally, the identification of novel targets for this compound and the elucidation of its mechanism of action in different diseases will provide valuable insights into the development of new therapeutic strategies.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylbenzamide involves the reaction of 3-chloro-4-(4-isobutyryl-1-piperazinyl)aniline with 2-methylbenzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) at room temperature for several hours. The product is then isolated by filtration, washed with a suitable solvent, and dried under vacuum.

Scientific Research Applications

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-2-methylbenzamide has been studied for its potential applications in various scientific fields such as oncology, immunology, and inflammation. This compound has been found to inhibit the activity of several kinases such as BTK, ITK, and JAK3, which are involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. The inhibition of these kinases by this compound has been shown to have therapeutic potential in the treatment of various diseases such as cancer, autoimmune disorders, and inflammatory conditions.